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Compound of Interest

Compound Name:
2-Butoxyethyl

dihydrogenphosphate

Cat. No.: B049837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 2-Butoxyethyl dihydrogen phosphate and Bis(2-

butoxyethyl) hydrogen phosphate, two organophosphate esters that are relevant in the context

of metabolism of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate

(TBOEP). This document summarizes their physicochemical properties, potential synthetic

routes, and discusses their roles as metabolites, supported by available data.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these compounds is crucial

for predicting their behavior in biological and environmental systems. The following table

summarizes key computed and, where available, experimental data for both compounds.
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Property
2-Butoxyethyl dihydrogen
phosphate

Bis(2-butoxyethyl)
hydrogen phosphate

Molecular Formula C₆H₁₅O₅P C₁₂H₂₇O₆P

Molecular Weight 198.15 g/mol [1] 298.31 g/mol [2]

CAS Number 14260-98-1[1] 14260-97-0[2]

Structure

XLogP3-AA Not available 1.2[2]

Hydrogen Bond Donor Count 2 1[2]

Hydrogen Bond Acceptor

Count
5 6[2]

Rotatable Bond Count 6 14[2]

Topological Polar Surface Area 94.8 Å² 74.2 Å²[2]

Appearance Powder[3] Colourless Oil[4]

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO[3]

Not explicitly stated, but likely

soluble in organic solvents

Synthesis and Formation
These compounds are primarily of interest as metabolites of the industrial chemical Tris(2-

butoxyethyl) phosphate (TBOEP). However, understanding their synthesis is relevant for

obtaining analytical standards and for in vitro studies.
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Metabolic Pathway from Tris(2-butoxyethyl) phosphate
(TBOEP)
Both 2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl) hydrogen phosphate are

formed through the metabolic breakdown of TBOEP. This enzymatic hydrolysis is a key

detoxification pathway.[5]

Caption: Metabolic hydrolysis of TBOEP.

General Synthetic Protocols
While specific, optimized synthesis protocols for these exact compounds are not readily

available in the public domain, general methods for the synthesis of organophosphate mono-

and di-esters can be adapted.

2.2.1. Synthesis of 2-Butoxyethyl dihydrogen phosphate (Monoester)

A one-pot procedure for the phosphorylation of alcohols can be employed. This method utilizes

trichloroacetonitrile and tetrabutylammonium dihydrogen phosphate.[6][7]

Experimental Protocol:

Dissolve 2-butoxyethanol (1 mmol) in acetonitrile (1 mL).

Add trichloroacetonitrile (2.4 mmol).

Slowly add a solution of tetrabutylammonium dihydrogen phosphate (2.0 mmol) in

acetonitrile (5 mL).

Stir the reaction mixture at room temperature for 2-4 hours, monitoring the consumption of

the starting alcohol by thin-layer chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Purify the crude product by flash chromatography on silica gel using a solvent system such

as isopropanol/concentrated aqueous ammonia/water (e.g., 7:2:1).
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Further purification and conversion to the ammonium salt, if required for biological assays,

can be achieved by cation exchange chromatography.

2.2.2. Synthesis of Bis(2-butoxyethyl) hydrogen phosphate (Diester)

The synthesis of dialkyl hydrogen phosphates can be achieved by reacting an alcohol with a

phosphorylating agent like phosphorus oxychloride in a controlled stoichiometric ratio.

Experimental Protocol:

To a cooled (0-10 °C) and stirred solution of phosphorus oxychloride (1 mmol) in a dry,

aprotic solvent (e.g., dichloromethane or toluene), slowly add 2-butoxyethanol (2 mmol) and

a non-nucleophilic base (e.g., triethylamine or pyridine, 2 mmol) to act as a hydrogen

chloride scavenger.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours or

overnight. Monitor the reaction progress by TLC or ³¹P NMR spectroscopy.

After the reaction is complete, the triethylammonium or pyridinium hydrochloride salt is

removed by filtration.

The filtrate is then carefully washed with dilute acid and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

Purification is typically achieved by vacuum distillation or column chromatography.

Biological Activity and Toxicity
Direct comparative studies on the biological activity of 2-Butoxyethyl dihydrogen phosphate

and Bis(2-butoxyethyl) hydrogen phosphate are limited. However, research on the parent

compound TBOEP and the general class of organophosphate ester metabolites provides some

insights.

Studies on the toxicokinetics of TBOEP in humans have identified Bis(2-butoxyethyl) hydrogen

phosphate (BBOEP) as a urinary metabolite.[8] This indicates systemic exposure and
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metabolic processing of the parent compound. The presence of these metabolites is often used

as a biomarker for TBOEP exposure.

Some research suggests that organophosphate diester metabolites may exhibit greater toxicity

than their parent triester compounds.[9] For instance, some studies have indicated that certain

diesters may have endocrine-disrupting effects. While specific data for the butoxyethyl

derivatives is scarce, this is an important area for further investigation. The genotoxicity of

some organophosphate metabolites has also been reported, indicating their potential to interact

with cellular DNA.[10]

The workflow for assessing the biological activity of these compounds typically involves a

series of in vitro assays.

Caption: General workflow for in vitro comparison.

Analytical Methods
The detection and quantification of 2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl)

hydrogen phosphate, often in complex biological matrices, typically rely on advanced analytical

techniques.

4.1. Sample Preparation

For biological samples like urine or plasma, a sample preparation step is crucial to remove

interfering substances. This often involves:

Enzymatic Hydrolysis: To deconjugate metabolites.

Solid-Phase Extraction (SPE): To concentrate the analytes and remove matrix components.

4.2. Instrumental Analysis

The prepared samples are then analyzed using:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common

and sensitive technique for the simultaneous determination of organophosphate esters and

their metabolites.[11] It offers high selectivity and allows for the quantification of these

compounds at low concentrations.
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The general workflow for analytical determination is depicted below.

Caption: Analytical workflow for metabolite detection.

Conclusion
2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl) hydrogen phosphate are key

metabolites in the biotransformation of the widely used organophosphate ester, TBOEP. While

their physicochemical properties differ, reflecting the change in the number of butoxyethyl

groups, a significant gap exists in the literature regarding a direct comparison of their biological

activities. The available information suggests that the diester, Bis(2-butoxyethyl) hydrogen

phosphate, may be of particular toxicological interest, in line with general observations for other

organophosphate ester metabolites. Further research is warranted to elucidate the specific

cellular effects and potential signaling pathways affected by these compounds to better

understand the overall risk associated with TBOEP exposure. The provided general synthetic

and analytical protocols can serve as a foundation for researchers aiming to investigate these

compounds in more detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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